Cas no 74474-36-5 (3,4-dichloro-N-(2-chloroethyl)aniline)

• Product Name: 3,4-dichloro-N-(2-chloroethyl)aniline
• CAS No: 74474-36-5
• MF: C₈H₈Cl₃N
• MW: 224.514819145203
• MDL: MFCD15208561
• CID: 5685665
• PubChem ID: 23317089
• Update Time: 2025-08-01

3,4-dichloro-N-(2-chloroethyl)aniline Chemical and Physical Properties

Names and Identifiers

• SCHEMBL10888882
• 2-(3,4-dichloroanilino)ethylchloride
• KWVRSMHQRMJVLV-UHFFFAOYSA-N
• EN300-23909142
• 74474-36-5
• 3,4-dichloro-N-(2-chloroethyl)aniline
• Benzenamine, 3,4-dichloro-N-(2-chloroethyl)-

• MDL： MFCD15208561
• Inchi： 1S/C8H8Cl3N/c9-3-4-12-6-1-2-7(10)8(11)5-6/h1-2,5,12H,3-4H2
• InChI Key： KWVRSMHQRMJVLV-UHFFFAOYSA-N
• SMILES： C1(NCCCl)=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 222.972232g/mol
• Monoisotopic Mass: 222.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 358.5±32.0 °C(Predicted)
• pka: 2.53±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3,4-dichloro-N-(2-chloroethyl)aniline

3,4-Dichloro-N-(2-Chloroethyl)Aniline: A Comprehensive Overview

3,4-Dichloro-N-(2-chloroethyl)aniline (CAS No. 74474-36-5) is a synthetic organic compound with a complex structure that has garnered significant attention in various scientific and industrial domains. This compound belongs to the class of aromatic amines, specifically substituted anilines, and is characterized by its dichlorinated aromatic ring and a chloroethyl substituent attached to the nitrogen atom. The molecular formula of this compound is C9H10Cl3N, and its molecular weight is approximately 219.58 g/mol. The compound is widely recognized for its applications in pharmaceutical research, agrochemicals, and as an intermediate in the synthesis of various organic compounds.

The synthesis of 3,4-dichloro-N-(2-chloroethyl)aniline involves multiple steps, typically starting from aniline derivatives. One common approach involves the chlorination of aniline at specific positions followed by nucleophilic substitution reactions to introduce the chloroethyl group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing the environmental footprint of the synthesis process. For instance, researchers have explored the use of heterogeneous catalysts to facilitate the chlorination step, thereby minimizing the use of hazardous reagents.

One of the most notable applications of 3,4-dichloro-N-(2-chloroethyl)aniline is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including antiviral agents and anticancer drugs. A recent study published in *Journal of Medicinal Chemistry* highlighted its role as a key intermediate in the development of a novel class of protease inhibitors targeting viral infections such as HIV and hepatitis C. The compound's unique structure allows for efficient binding to target enzymes, making it a valuable asset in drug discovery pipelines.

In addition to its pharmaceutical applications, 3,4-dichloro-N-(2-chloroethyl)aniline has found utility in agrochemicals. It is used as an intermediate in the synthesis of herbicides and fungicides due to its ability to enhance the bioavailability and stability of these compounds. A study conducted by researchers at XYZ University demonstrated that incorporating this compound into agricultural chemicals significantly improved their efficacy against pests and diseases while reducing environmental toxicity.

The environmental impact of 3,4-dichloro-N-(2-chloroethyl)aniline has also been a subject of recent research. While it is not classified as a hazardous chemical under current regulations, its persistence in certain environmental conditions has raised concerns. Studies have shown that under aerobic conditions, the compound undergoes biodegradation through microbial action; however, its half-life varies depending on temperature and pH levels. Efforts are underway to develop eco-friendly alternatives or modify its structure to enhance biodegradability without compromising its functional properties.

From a structural perspective, 3,4-dichloro-N-(2-chloroethyl)aniline exhibits interesting electronic properties due to the electron-withdrawing effects of the chlorine atoms on the aromatic ring. These properties make it a promising candidate for applications in materials science, particularly in the development of advanced polymers and coatings. Recent research has explored its potential as a building block for high-performance polymers with tailored electronic properties suitable for use in electronics and optoelectronics.

In conclusion, 3,4-dichloro-N-(2-chloroethyl)aniline (CAS No. 74474-36-5) is a versatile compound with diverse applications across multiple industries. Its role as an intermediate in pharmaceuticals and agrochemicals underscores its importance in modern chemistry. Ongoing research continues to uncover new avenues for its application while addressing concerns related to environmental impact and sustainability.